Cas no 1806958-30-4 (Methyl 4-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1806958-30-4
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4896961
• Update Time: 2025-08-05

Methyl 4-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H8F5NO3/c1-18-7-4(8(11)12)3-5(10(13,14)15)16-6(7)9(17)19-2/h3,8H,1-2H3
• InChI Key： GSCLBQALALZXCL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC(C(=O)OC)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 4-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806958-30-4)

Methyl 4-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806958-30-4) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The presence of multiple fluorine atoms, including difluoromethyl and trifluoromethyl groups, enhances its reactivity and potential utility in drug discovery and crop protection.

In recent years, the demand for fluorinated pyridines has surged due to their role in developing novel active pharmaceutical ingredients (APIs) and agrochemicals. Researchers are particularly interested in compounds like Methyl 4-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxylate because of their ability to improve metabolic stability and bioavailability. These attributes make them ideal candidates for addressing challenges in drug design and pest resistance management.

The synthesis of Methyl 4-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxylate involves advanced organic chemistry techniques, including nucleophilic substitution and catalytic fluorination. Its molecular structure, characterized by a pyridine core with strategically positioned substituents, allows for selective interactions with biological targets. This specificity is crucial for applications in medicinal chemistry and crop science, where precision is paramount.

One of the trending topics in the scientific community is the exploration of sustainable chemistry and green synthesis methods. Methyl 4-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxylate aligns with this trend, as researchers seek eco-friendly routes to synthesize fluorinated compounds. Innovations in catalysis and solvent-free reactions are being explored to reduce the environmental impact of producing such molecules.

Another area of interest is the compound's potential role in precision agriculture. With the growing focus on sustainable farming, agrochemicals derived from fluorinated pyridines are being investigated for their efficacy at lower doses, minimizing environmental runoff. This aligns with global efforts to promote food security while reducing chemical usage.

From a commercial perspective, Methyl 4-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxylate is gaining attention in the fine chemicals market. Its versatility makes it a valuable intermediate for producing high-value specialty chemicals. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support innovation in pharmaceuticals and agriculture.

In conclusion, Methyl 4-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806958-30-4) represents a promising compound at the intersection of medicinal chemistry and agrochemical development. Its unique structural features and applications in sustainable chemistry and precision agriculture make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.